Cas no 131970-00-8 (3-(1H-Pyrrol-1-yl)benzenesulfonamide)

• Product Name: 3-(1H-Pyrrol-1-yl)benzenesulfonamide
• CAS No: 131970-00-8
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 4694378
• Update Time: 2025-07-28

3-(1H-Pyrrol-1-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Pyrrol-1-yl)benzenesulfonamide
• 3-(1H-Pyrrol-1-yl)benzenesulphonamide
• 3-(1H-pyrrol-1-yl)benzene-1-sulfonamide

• Inchi： 1S/C10H10N2O2S/c11-15(13,14)10-5-3-4-9(8-10)12-6-1-2-7-12/h1-8H,(H2,11,13,14)
• InChI Key： NJYJIILLMKJLIM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N1C=CC=C1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Topological Polar Surface Area: 73.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-(1H-Pyrrol-1-yl)benzenesulfonamide

Comprehensive Overview of 3-(1H-Pyrrol-1-yl)benzenesulfonamide (CAS No. 131970-00-8): Properties, Applications, and Research Insights

3-(1H-Pyrrol-1-yl)benzenesulfonamide (CAS No. 131970-00-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzenesulfonamide core linked to a pyrrole ring, which contributes to its versatile reactivity and potential biological activity. Researchers are particularly interested in its role as a sulfonamide derivative, a class known for applications in drug discovery, enzyme inhibition, and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their utility in designing small-molecule inhibitors for diseases like cancer and diabetes. 3-(1H-Pyrrol-1-yl)benzenesulfonamide is often explored for its potential to modulate protein-protein interactions, a hot topic in targeted therapy research. Its pyrrole moiety also makes it a candidate for studying heterocyclic chemistry, a field critical to developing novel agrochemicals and biodegradable materials.

The compound's physicochemical properties, such as solubility, stability, and hydrogen-bonding capacity, are frequently discussed in academic forums. For instance, its sulfonamide group enhances water solubility, a trait valued in drug formulation. Meanwhile, the pyrrole ring offers π-stacking potential, useful in materials engineering. These attributes align with current trends in green chemistry, where researchers prioritize eco-friendly synthesis methods and low-toxicity intermediates.

From an industrial perspective, CAS No. 131970-00-8 is often referenced in patents related to photovoltaic materials and organic electronics. Its conjugated system makes it a candidate for organic semiconductors, a rapidly growing sector due to the push for renewable energy solutions. Additionally, its potential as a fluorescence probe in biochemical assays has been noted, addressing the need for high-sensitivity detection tools in diagnostics.

Safety and regulatory aspects of 3-(1H-Pyrrol-1-yl)benzenesulfonamide are also critical. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. The compound's biodegradability profile is under study, reflecting the broader scientific focus on environmental impact assessment of synthetic chemicals.

In summary, 3-(1H-Pyrrol-1-yl)benzenesulfonamide (CAS No. 131970-00-8) represents a multifaceted compound with applications spanning medicinal chemistry, material science, and sustainable technology. Its structural features and adaptability position it as a valuable subject for ongoing research, particularly in addressing modern challenges like drug resistance and energy-efficient materials.